![molecular formula C16H22N6O B6456947 4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine CAS No. 2549036-49-7](/img/structure/B6456947.png)
4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine
Overview
Description
4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine, or 4-MPTMP, is a synthetic pyrimidine derivative that has been studied in a variety of scientific research applications. It has been found to be effective in a number of biochemical and physiological processes, and has been used in laboratory experiments to study a variety of biological mechanisms.
Scientific Research Applications
Antibacterial Agents
The piperazine moiety in this compound has been associated with antibacterial activity. Researchers have explored derivatives of 1,2,4-triazole with a piperazine ring, some of which exhibit promising antibacterial effects . Further investigations into its mechanism of action and potential clinical applications are warranted.
Neurological Disorders
The piperazine ring is a component in potential treatments for neurological conditions such as Parkinson’s and Alzheimer’s disease . Investigating the compound’s neuroprotective effects and its ability to modulate neurotransmitter systems could provide valuable insights.
Psychoactive Substances
Although not recommended for recreational use, piperazine derivatives have been used illicitly as psychoactive substances . Understanding their effects on the central nervous system and potential risks is essential.
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit acetylcholinesterase , an important enzyme in acetylcholine hydrolysis . Acetylcholine is a neurotransmitter involved in many functions, including muscle movement, breathing, heart rate, learning, and memory.
Mode of Action
Compounds with similar structures have been found to interact with their targets by competitive inhibition . This means that the compound competes with the substrate (acetylcholine) for the active site of the enzyme (acetylcholinesterase), thereby reducing the rate of reaction .
Biochemical Pathways
By inhibiting acetylcholinesterase, the compound could potentially increase the levels of acetylcholine in the synaptic cleft, enhancing cholinergic transmission . This could affect various physiological processes, including muscle contraction, heart rate, and cognitive functions.
Pharmacokinetics
Similar compounds have been found to be eliminated by both metabolism and renal clearance . The compound’s bioavailability would be influenced by these factors, as well as its solubility, stability, and the presence of transport proteins.
Result of Action
By inhibiting acetylcholinesterase and increasing acetylcholine levels, the compound could potentially enhance cholinergic transmission, affecting various physiological processes, including muscle contraction, heart rate, and cognitive functions .
properties
IUPAC Name |
4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6O/c1-11-12(2)18-13(3)19-15(11)21-7-9-22(10-8-21)16-17-6-5-14(20-16)23-4/h5-6H,7-10H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXJJZZJNAHRRRU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1N2CCN(CC2)C3=NC=CC(=N3)OC)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2,5,6-trimethylpyrimidine](/img/structure/B6456871.png)
![4-(difluoromethyl)-2-methyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine](/img/structure/B6456872.png)
![4-(difluoromethyl)-2-methyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine](/img/structure/B6456879.png)
![2,4,5-trimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine](/img/structure/B6456881.png)
![2,4,5-trimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine](/img/structure/B6456891.png)
![2-cyclopropyl-4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-5,6-dimethylpyrimidine](/img/structure/B6456896.png)
![2-cyclopropyl-4-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine](/img/structure/B6456902.png)
![4-ethyl-2-methyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine](/img/structure/B6456907.png)
![4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine](/img/structure/B6456912.png)
![6-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile](/img/structure/B6456922.png)
![2-cyclopropyl-4,5-dimethyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]pyrimidine](/img/structure/B6456942.png)
![4-{4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2,5,6-trimethylpyrimidine](/img/structure/B6456943.png)
![2-cyclopropyl-4,5-dimethyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine](/img/structure/B6456951.png)